3-(Chloromethyl)-1-methoxy-2-methylpentane

• Molecular Formula: C8H17ClO
• Molecular Weight: 164.67 g/mol
• IUPAC Name: 3-(chloromethyl)-1-methoxy-2-methylpentane
• InChI: InChI=1S/C8H17ClO/c1-4-8(5-9)7(2)6-10-3/h7-8H,4-6H2,1-3H3
• InChI Key: KXRKGVZMKGIADJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCl)C(C)COC

Description

3-(Chloromethyl)-1-methoxy-2-methylpentane (CAS: 1545006-92-5) is a branched aliphatic compound with the molecular formula C₉H₁₉ClO. Its structure features a chloromethyl (-CH₂Cl) group at the 3-position, a methoxy (-OCH₃) group at the 1-position, and a methyl (-CH₃) branch at the 2-position of a pentane backbone . The SMILES notation ClCC(C)(CCOC)C(C)C highlights its stereochemistry and substitution pattern.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Chloromethyl)-1-methoxy-2-methylpentane typically involves the chloromethylation of 1-methoxy-2-methylpentane. This can be achieved using chloromethylating agents such as chloromethyl methyl ether or formaldehyde and hydrochloric acid in the presence of a catalyst like zinc chloride . The reaction is carried out under controlled conditions to ensure the selective formation of the desired product.

Industrial Production Methods

Industrial production of 3-(Chloromethyl)-1-methoxy-2-methylpentane may involve large-scale chloromethylation processes using continuous flow reactors. These reactors allow for precise control over reaction parameters, leading to higher yields and purity of the final product. The use of environmentally friendly catalysts and solvents is also a focus in industrial settings to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

3-(Chloromethyl)-1-methoxy-2-methylpentane can undergo various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted by nucleophiles such as amines, alcohols, or thiols, leading to the formation of new compounds.

Oxidation Reactions: The methoxy group can be oxidized to form aldehydes or carboxylic acids under specific conditions.

Reduction Reactions: The compound can be reduced to form simpler hydrocarbons or alcohols

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst

Major Products Formed

Substitution: Formation of azides, thiocyanates, or ethers.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols or alkanes

Scientific Research Applications

3-(Chloromethyl)-1-methoxy-2-methylpentane has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: Potential precursor for the development of new drugs and therapeutic agents.

Material Science: Utilized in the preparation of polymers and other advanced materials.

Chemical Biology: Employed in the study of biochemical pathways and molecular interactions

Mechanism of Action

The mechanism of action of 3-(Chloromethyl)-1-methoxy-2-methylpentane involves its reactivity with various biological and chemical targets. The chloromethyl group can form covalent bonds with nucleophilic sites in proteins and DNA, potentially leading to biological effects such as enzyme inhibition or DNA modification. The methoxy group can participate in hydrogen bonding and other interactions, influencing the compound’s overall reactivity and specificity .

Comparison with Similar Compounds

Chlorinated Branched Alkanes

Compounds with chlorinated branches and similar carbon skeletons exhibit distinct reactivity and physical properties. Key examples include:

Compound Name	Molecular Formula	Key Functional Groups	Structural Differences vs. Target Compound	Reference
3-Chloro-2,3-dimethylpentane	C₇H₁₃Cl	Chloro, methyl branches	Lacks methoxy group; fewer carbon atoms
2-Chloro-3-methylpentane	C₆H₁₁Cl	Chloro, methyl branch	Simpler backbone; no methoxy or chloromethyl groups
1,1,1,4-Tetrachloromethy-pentane	C₆H₁₀Cl₄	Multiple chloro groups	Higher chlorination; lacks oxygen-containing groups

Key Findings :

• The methoxy group in 3-(Chloromethyl)-1-methoxy-2-methylpentane increases polarity compared to non-oxygenated analogs, influencing solubility in polar solvents .
• Chlorinated alkanes like 3-chloro-2,3-dimethylpentane are less reactive toward nucleophilic substitution due to the absence of a labile chloromethyl group .

Ether-Containing Compounds

Compounds with ether (methoxy) groups demonstrate how oxygen affects stability and reactivity:

Compound Name	Molecular Formula	Key Functional Groups	Structural Differences vs. Target Compound	Reference
3-(Aminomethyl)-3-methoxypentane	C₇H₁₇NO	Methoxy, aminomethyl	Replaces chloromethyl with aminomethyl (-CH₂NH₂)
1-Methoxy-2-methylpentane	C₇H₁₆O	Methoxy, methyl branch	Lacks chloromethyl group; simpler substitution	N/A

Key Findings :

• The chloromethyl group in 3-(Chloromethyl)-1-methoxy-2-methylpentane enables nucleophilic substitution reactions (e.g., with amines or thiols), whereas 3-(aminomethyl)-3-methoxypentane is more stable due to the amine’s lower leaving-group ability .

Chlorinated Alkenes

Unsaturated analogs highlight the role of double bonds in reactivity:

Compound Name	Molecular Formula	Key Features	Structural Differences vs. Target Compound	Reference
3-Chloro-2-methylpropene	C₄H₇Cl	Chloro, alkene	Unsaturated backbone; lacks methoxy and pentane chain

Key Findings :

• Alkenes like 3-chloro-2-methylpropene undergo addition reactions (e.g., with HCl), whereas the saturated structure of 3-(Chloromethyl)-1-methoxy-2-methylpentane favors substitution or elimination pathways .

Biological Activity

3-(Chloromethyl)-1-methoxy-2-methylpentane is a chlorinated organic compound that has garnered attention for its potential biological activities. Understanding its interactions with biological systems is crucial for applications in medicinal chemistry and organic synthesis. This article reviews existing literature on the biological activity of this compound, including its mechanisms of action, toxicity, and therapeutic potential.

3-(Chloromethyl)-1-methoxy-2-methylpentane has the molecular formula C7H15ClO and a molecular weight of 150.65 g/mol. The presence of the chloromethyl group enhances its reactivity, making it a candidate for various chemical reactions, including nucleophilic substitutions and oxidation processes.

Mechanisms of Biological Activity

The biological activity of 3-(Chloromethyl)-1-methoxy-2-methylpentane primarily stems from its ability to interact with nucleophiles in biological systems. The chloromethyl group can form covalent bonds with nucleophilic sites on biomolecules, potentially leading to various biological effects.

Potential Mechanisms:

• Covalent Bond Formation : The chloromethyl group can react with amino acids in proteins, potentially altering protein function.
• Metabolic Transformations : The methoxy group may undergo metabolic changes, influencing the compound's pharmacokinetics and overall bioactivity.

Biological Studies and Findings

Research on the biological effects of 3-(Chloromethyl)-1-methoxy-2-methylpentane is limited but suggests several avenues for exploration:

• Antiproliferative Activity : Preliminary studies indicate that compounds with similar structures exhibit cytotoxic effects against cancer cell lines. For example, triazole derivatives have shown significant antiproliferative activity against MCF7 breast cancer cells, with IC50 values lower than those of standard chemotherapeutics like cisplatin . While specific data on 3-(Chloromethyl)-1-methoxy-2-methylpentane is lacking, its reactivity suggests potential for similar applications.
• Toxicity Assessments : Toxicity evaluations are essential for understanding the safety profile of new compounds. For instance, studies on related compounds have utilized assays such as MTT and neutral red uptake to assess cell viability and cytotoxicity in various cell lines .

Comparative Analysis with Similar Compounds

To better understand the biological activity of 3-(Chloromethyl)-1-methoxy-2-methylpentane, a comparison with structurally similar compounds can provide insights into its potential effects:

Compound Name	Structure Type	Notable Biological Activity
2-(Chloromethyl)-1-methoxypropane	Chlorinated Ether	Antiproliferative effects against cancer cells
2-(Chloromethyl)-1-methoxybutane	Chlorinated Ether	Cytotoxicity in fibroblast cell lines
3-(Chloromethyl)-2-methylpentane	Chlorinated Alkane	Reactivity with biomolecules; potential for drug synthesis

Case Studies

While direct case studies specifically focusing on 3-(Chloromethyl)-1-methoxy-2-methylpentane are sparse, related research highlights the importance of chlorinated compounds in medicinal chemistry. For example, studies on chlorinated alkyl ethers have demonstrated their potential as intermediates in drug synthesis due to their reactivity and ability to form stable linkages with biomolecules .